Cas no 55369-39-6 (10H-Phenoxarsine, 10-[1,1'-biphenyl]-4-yl-)

• Product Name: 10H-Phenoxarsine, 10-[1,1'-biphenyl]-4-yl-
• CAS No: 55369-39-6
• MF: C₂₄H₁₇AsO
• MW: 396.312786817551
• CID: 352153
• PubChem ID: 71364206
• Update Time: 2025-04-19

10H-Phenoxarsine, 10-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxarsine, 10-[1,1'-biphenyl]-4-yl-
• 10-(4-phenylphenyl)phenoxarsinine
• DTXSID00787687
• 10-([1,1'-Biphenyl]-4-yl)-10H-phenoxarsinine
• 55369-39-6

• Inchi： 1S/C24H17AsO/c1-2-8-18(9-3-1)19-14-16-20(17-15-19)25-21-10-4-6-12-23(21)26-24-13-7-5-11-22(24)25/h1-17H
• InChI Key： BTRQYEWQDYIUQB-UHFFFAOYSA-N
• SMILES： [As]1(C2C=CC(C3C=CC=CC=3)=CC=2)C2C=CC=CC=2OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.04961
• Monoisotopic Mass: 396.049535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23